Tert-butyl 2-amino-5-chloro-3-fluorobenzoate
Overview
Description
Tert-butyl 2-amino-5-chloro-3-fluorobenzoate, also known as TBF, is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various research applications. TBF is a derivative of benzoic acid and is commonly used as a building block in the synthesis of various pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of Tert-butyl 2-amino-5-chloro-3-fluorobenzoate is not fully understood, but it is believed to act as an inhibitor of various enzymes and proteins. Tert-butyl 2-amino-5-chloro-3-fluorobenzoate has been shown to inhibit the activity of histone deacetylases (HDACs) and has been used as a tool compound to study the role of HDACs in various biological processes.
Biochemical and Physiological Effects:
Tert-butyl 2-amino-5-chloro-3-fluorobenzoate has been shown to have various biochemical and physiological effects such as anti-inflammatory, antihistamine, and antipsychotic activities. Tert-butyl 2-amino-5-chloro-3-fluorobenzoate has also been shown to have neuroprotective effects and has been used in the treatment of various neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of Tert-butyl 2-amino-5-chloro-3-fluorobenzoate is its versatility in various scientific research applications. Tert-butyl 2-amino-5-chloro-3-fluorobenzoate can be easily synthesized and is readily available, making it a useful tool compound in various experiments. However, one of the limitations of Tert-butyl 2-amino-5-chloro-3-fluorobenzoate is its potential toxicity and the need for caution when handling the compound.
Future Directions
There are various future directions for the use of Tert-butyl 2-amino-5-chloro-3-fluorobenzoate in scientific research. One potential direction is the development of Tert-butyl 2-amino-5-chloro-3-fluorobenzoate-based therapeutics for the treatment of various diseases such as cancer and neurological disorders. Another potential direction is the use of Tert-butyl 2-amino-5-chloro-3-fluorobenzoate as a tool compound to study the role of HDACs in various biological processes. Further research is needed to fully understand the potential of Tert-butyl 2-amino-5-chloro-3-fluorobenzoate in various scientific research applications.
Conclusion:
In conclusion, Tert-butyl 2-amino-5-chloro-3-fluorobenzoate is a versatile chemical compound that has gained significant attention in the scientific community due to its potential for use in various research applications. Tert-butyl 2-amino-5-chloro-3-fluorobenzoate is commonly used as a building block in the synthesis of various pharmaceuticals and has been extensively used in chemical biology to study the mechanism of action of various enzymes and proteins. Tert-butyl 2-amino-5-chloro-3-fluorobenzoate has various biochemical and physiological effects and has potential for use in the development of therapeutics for the treatment of various diseases. Further research is needed to fully understand the potential of Tert-butyl 2-amino-5-chloro-3-fluorobenzoate in various scientific research applications.
Synthesis Methods
Tert-butyl 2-amino-5-chloro-3-fluorobenzoate can be synthesized through a multi-step process that involves the reaction of 2-amino-5-chloro-3-fluorobenzoic acid with tert-butyl chloroformate in the presence of a base such as triethylamine. The resulting product is then purified through various techniques such as column chromatography and recrystallization.
Scientific Research Applications
Tert-butyl 2-amino-5-chloro-3-fluorobenzoate has been extensively used in various scientific research applications such as drug discovery, chemical biology, and medicinal chemistry. Tert-butyl 2-amino-5-chloro-3-fluorobenzoate is commonly used as a building block in the synthesis of various pharmaceuticals such as antihistamines, antipsychotics, and anti-inflammatory agents. Tert-butyl 2-amino-5-chloro-3-fluorobenzoate has also been used in chemical biology to study the mechanism of action of various enzymes and proteins.
properties
IUPAC Name |
tert-butyl 2-amino-5-chloro-3-fluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClFNO2/c1-11(2,3)16-10(15)7-4-6(12)5-8(13)9(7)14/h4-5H,14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNHFEKCCCKGVIF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C(=CC(=C1)Cl)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClFNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-amino-5-chloro-3-fluorobenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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